Cas no 13349-90-1 (1-(2,2,2-Trifluoroethyl)piperazine)

• Product Name: 1-(2,2,2-Trifluoroethyl)piperazine
• CAS No: 13349-90-1
• MF: C₆H₁₁F₃N₂
• MW: 168.160151720047
• MDL: MFCD08444233
• CID: 119499
• PubChem ID: 9533921
• Update Time: 2025-06-11

1-(2,2,2-Trifluoroethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-Trifluoroethyl)piperazine
• Piperazine,1-(2,2,2-trifluoroethyl)-
• (2,2,2-trifluoroethyl)-piperazine
• 1-(2,2,2-Trifluoraethyl)piperazin
• 1-(2,2,2-trifluoro-ethyl)piperazine
• 1-Trifluorethyl-piperazin
• F2167-0071
• N-(2,2,2-trifluoroethy)piperazine
• DTXSID50429469
• NCGC00334923-01
• AB01114331-03
• AKOS000119248
• AB45256
• MFCD08444233
• BS-13406
• CS-0099713
• 1-(2,2,2-trifluoro-ethyl)-piperazine
• 13349-90-1
• A936973
• FT-0766445
• 1-(2,2,2-trifluoroethyl)piperazine, AldrichCPR
• 1-trifluoroethylpiperazine
• SCHEMBL5652
• EN300-24301
• H11733
• XVXBYCDJVZRYAH-UHFFFAOYSA-N
• Piperazine, 1-(2,2,2-trifluoroethyl)-
• SY168909
• DB-005579
• STK353348
• BBL031003

• MDL： MFCD08444233
• Inchi： 1S/C6H11F3N2/c7-6(8,9)5-11-3-1-10-2-4-11/h10H,1-5H2
• InChI Key： GFPOCAYEKCWFPD-UHFFFAOYSA-N
• SMILES： FC(CN1CCNCC1)(F)F

Computed Properties

• Exact Mass: 168.08700
• Monoisotopic Mass: 168.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 0.72060

Additional information on 1-(2,2,2-Trifluoroethyl)piperazine

Introduction to 1-(2,2,2-Trifluoroethyl)piperazine (CAS No. 13349-90-1) in Modern Chemical Research

The compound 1-(2,2,2-Trifluoroethyl)piperazine, identified by the CAS number 13349-90-1, represents a significant molecule in the realm of pharmaceutical and chemical research. Its unique structural composition, featuring a piperazine ring substituted with a 2,2,2-trifluoroethyl group, imparts distinctive chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. This introduction delves into the compound's characteristics, its applications in contemporary research, and its potential in addressing emerging challenges in drug development.

Chemical Structure and Properties

The molecular structure of 1-(2,2,2-Trifluoroethyl)piperazine consists of a six-membered piperazine ring, which is a heterocyclic compound containing nitrogen atoms at positions 1 and 4. This ring is attached to a 2,2,2-trifluoroethyl group, which introduces fluorine atoms into the molecule. The presence of fluorine atoms enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for pharmaceutical applications. The compound exhibits moderate solubility in organic solvents and can participate in various chemical reactions due to the reactivity of the piperazine nitrogen atoms.

Pharmaceutical Applications

In recent years, 1-(2,2,2-Trifluoroethyl)piperazine has garnered attention for its role as a key intermediate in the synthesis of pharmaceutical agents. Its structural motif is frequently incorporated into drug molecules to modulate pharmacokinetic properties such as solubility and bioavailability. One notable area of application is in the development of central nervous system (CNS) drugs. The trifluoroethyl group can enhance blood-brain barrier penetration, a critical factor for many CNS therapeutic agents. Researchers have explored its use in creating novel antipsychotics and antidepressants, where the piperazine ring serves as a pharmacophore that interacts with neurotransmitter receptors.

Recent Research Findings

Recent studies have highlighted the potential of 1-(2,2,2-Trifluoroethyl)piperazine in addressing neurological disorders. A groundbreaking study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in synthesizing novel compounds targeting serotonin receptors. These compounds showed promising results in preclinical trials for treating depression and anxiety disorders. The ability of the trifluoroethyl group to stabilize the molecule against metabolic degradation has been particularly noteworthy. Additionally, research has explored its application in anticonvulsant drugs, where modifications to the piperazine ring have led to compounds with enhanced therapeutic profiles.

Industrial Synthesis and Scalability

The industrial synthesis of 1-(2,2,2-Trifluoroethyl)piperazine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorinated groups often necessitates specialized catalysts and purification techniques to ensure high yield and purity. Advances in synthetic methodologies have improved the scalability of production, making it more feasible for large-scale pharmaceutical manufacturing. Companies specializing in fine chemicals have developed optimized processes that minimize waste and maximize efficiency, ensuring that researchers have access to high-quality starting materials for their investigations.

Future Perspectives

The future applications of 1-(2,2,2-Trifluoroethyl)piperazine are vast and promising. As drug discovery continues to evolve towards more targeted therapies, compounds like this one will play an increasingly important role. Researchers are exploring its use in developing next-generation antiviral agents and anti-inflammatory drugs. The versatility of its structure allows for further functionalization, enabling the creation of bespoke molecules tailored to specific therapeutic needs. Collaborative efforts between academia and industry are essential to fully realize these potential applications.

In conclusion,1-(2,2,2-Trifluoroethyl)piperazine (CAS No. 13349-90-1) stands as a pivotal compound in modern chemical research. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules with applications spanning multiple therapeutic areas. As research progresses，this compound will continue to contribute significantly to advancements in drug development，offering new hope for treating complex diseases.